Cas no 271772-66-8 (N-(3-Chloro-4-fluorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide)
271772-66-8 structure
Product Name:N-(3-Chloro-4-fluorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide
CAS No:271772-66-8
MF:C11H10ClFN4OS
MW:300.7397
CID:4765638
Update Time:2022-06-07
N-(3-Chloro-4-fluorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide Chemical and Physical Properties
Names and Identifiers
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- N-(3-Chloro-4-fluorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide
- N-(3-chloro-4-fluorophenyl)-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
- N-(3-Chloro-4-fluorophenyl)-2-((4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl)acetamide
- Cambridge id 6688779
- STK731467
- N-(3-chloro-4-fluorophenyl)-2-(4-methyl-4H-1,2,4-triazol-3-ylthio)acetamide
- N-(3-Chloro-4-fluorophenyl)-2-[(4-methy
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- Inchi: 1S/C11H10ClFN4OS/c1-17-6-14-16-11(17)19-5-10(18)15-7-2-3-9(13)8(12)4-7/h2-4,6H,5H2,1H3,(H,15,18)
- InChI Key: IDDIWWLRTWWLRU-UHFFFAOYSA-N
- SMILES: ClC1=C(C([H])=C([H])C(=C1[H])N([H])C(C([H])([H])SC1=NN=C([H])N1C([H])([H])[H])=O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 325
- XLogP3: 1.9
- Topological Polar Surface Area: 85.1
N-(3-Chloro-4-fluorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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